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Compound of Interest

D-(+)-Maltose Monohydrate-

Compound Name:
13C12

Cat. No.: B13843350

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of D-(+)-
Maltose Monohydrate-13Ci2, a stable isotope-labeled form of maltose monohydrate. While
specific quantitative solubility data for the 13C12 labeled variant is not readily available in
published literature, the solubility is expected to be nearly identical to that of its unlabeled
counterpart, D-(+)-Maltose Monohydrate. The substitution of 12C with 13C isotopes does not
significantly alter the physicochemical properties, such as polarity and molecular interactions,
that govern solubility. Therefore, the data presented herein for D-(+)-Maltose Monohydrate
serves as a reliable proxy for the 13C12 labeled compound.

Quantitative Solubility Data

The solubility of D-(+)-Maltose Monohydrate in various common laboratory solvents is
summarized in the table below. This data has been compiled from multiple sources to provide a

comprehensive reference.
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Solvent Solubility Temperature (°C) Notes
Water 1080 g/L[1] 20 Highly soluble
470.2 g/L[2] Not Specified
Sonication and
100 mg/mL ]
_ - warming are
(equivalent to 100 g/L)  Not Specified
recommended for
[31[4]

dissolution.[4]

72 mg/mL (equivalent

Not Specified
to 72 g/L)[5]

50 mg/mL (equivalent

Room Temperature
to 50 g/L)[1][6][7][8]

It is advised to use

) fresh DMSO as
72 mg/mL (equivalent N ) )
DMSO Not Specified moisture absorption
to 72 g/L)[5] -
can reduce solubility.

[5]

Ethanol Insoluble[5] Not Specified

Slightly Soluble[9] Not Specified

Solubility decreases

Ethanol-Water as the mass fraction
) ) 278.2 -298.2 K
Mixtures of ethanol increases
to 0.9.[10]
Ether Insoluble[9] Not Specified

Experimental Protocols for Solubility Determination

The determination of carbohydrate solubility is a fundamental experimental procedure. A
general protocol, based on established methodologies for similar compounds, is outlined
below. This method relies on the principle of saturating a solvent with the solute and then
quantifying the dissolved amount.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lookchem.com/casno6363-53-7.html
https://www.sigmaaldrich.com/KR/ko/product/mm/105912
https://www.biocrick.com/D-Maltose-monohydrate-BCN8423.html
https://www.targetmol.com/compound/maltose%20monohydrate
https://www.targetmol.com/compound/maltose%20monohydrate
https://www.selleckchem.com/products/maltose-monohydrate.html
https://www.lookchem.com/casno6363-53-7.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/354/082/m5895pis.pdf
https://www.bio-world.com/biodetergents/dmaltose-monohydrate-p-41300001
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4442570.htm
https://www.selleckchem.com/products/maltose-monohydrate.html
https://www.selleckchem.com/products/maltose-monohydrate.html
https://www.selleckchem.com/products/maltose-monohydrate.html
https://www.tcichemicals.com/MX/en/p/M0037
https://www.researchgate.net/publication/263953500_Solubility_of_Xylose_Mannose_Maltose_Monohydrate_and_Trehalose_Dihydrate_in_Ethanol-Water_Solutions
https://www.tcichemicals.com/MX/en/p/M0037
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To determine the saturation solubility of D-(+)-Maltose Monohydrate-3C12 in a given
solvent.

Materials:

e D-(+)-Maltose Monohydrate-13Ci2

e Solvent of interest (e.g., water, DMSO)
e Analytical balance

o Vortex mixer

o Thermostatic shaker or water bath

e Centrifuge

e Syringe filters (e.g., 0.22 pum)

e High-Performance Liquid Chromatography (HPLC) system or a validated spectrophotometric
method (e.g., Anthrone method) for quantification.

Procedure:
e Preparation of a Saturated Solution:

o Add an excess amount of D-(+)-Maltose Monohydrate-13Ci2 to a known volume of the
solvent in a sealed container. The excess solid should be clearly visible.

o Agitate the mixture vigorously using a vortex mixer.

o Place the container in a thermostatic shaker or water bath set to a constant temperature
(e.g., 25 °C) to allow the solution to reach equilibrium. The equilibration time can vary and
may require several hours to ensure saturation.

o Separation of Undissolved Solid:
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o After equilibration, centrifuge the suspension at a high speed to pellet the undissolved
solid.

o Sample Collection and Dilution:

o Carefully withdraw an aliquot of the clear supernatant. To ensure no solid particles are
transferred, it is recommended to filter the supernatant through a syringe filter.

o Accurately dilute the collected aliquot with the same solvent to a concentration that falls
within the linear range of the analytical method.

e Quantification:

o Analyze the diluted sample using a pre-calibrated HPLC or a colorimetric method like the
phenol-sulfuric acid assay to determine the concentration of the dissolved maltose.

e Calculation:

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor. The result is the solubility of the compound in the chosen solvent at the specified
temperature.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of D-(+)-Maltose Monohydrate-13Ciz.
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Collect and Dilute Supernatant

Quantify Solute Concentration
(e.g., HPLC, Spectrophotometry)
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Figure 1: Experimental Workflow for Solubility Determination

Click to download full resolution via product page

Caption: Workflow for determining solubility.

Logical Relationships of Solubility Data

This diagram illustrates the relationship between D-(+)-Maltose Monohydrate-13Ci2 and its
solubility in different solvents based on the available data.
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Figure 2: Solubility Relationships of D-(+)-Maltose Monohydrate
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Caption: Solubility in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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